4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic acid
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would consist of a thiophene ring substituted with a methyl group at the 5-position and a 4-methoxyphenyl carboxylic acid at the 4-position. The exact structure would need to be confirmed using techniques such as NMR or X-ray crystallography .Chemical Reactions Analysis
Thiophene carboxylic acids and their derivatives are known to participate in various chemical reactions. They can act as electrophiles in reactions with nucleophiles, and the carboxylic acid group can undergo reactions typical for carboxylic acids, such as esterification .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. The presence of the carboxylic acid group would make it polar and capable of forming hydrogen bonds. The thiophene ring could contribute to aromatic stacking interactions .Scientific Research Applications
Protecting Groups in Organic Synthesis
Compounds with structural similarities to 4-(4-Methoxyphenyl)-5-methylthiophene-2-carboxylic acid have been utilized as acid- and base-stable protecting groups for carboxylic acids. These protecting groups are designed to withstand a wide range of conditions, including Bronsted and Lewis acids, Bronsted bases, and various nucleophiles, making them invaluable in complex organic syntheses where selective reactivity is required (Kurosu, Biswas, Narayanasamy, & Crick, 2007).
Chemical and Spectroscopic Properties
Research on thiophene derivatives, which share structural motifs with this compound, explores their unique chemical and spectroscopic properties. These properties are crucial for understanding the reactivity and potential applications of such compounds in materials science, pharmaceuticals, and organic electronics (Hunter & Mcnab, 2010).
Supramolecular Chemistry
The ability of phenylboronic and methoxyphenylboronic acids to form supramolecular assemblies through hydrogen bonding and other non-covalent interactions highlights the potential of similar compounds in designing new materials with specific properties. These assemblies have applications in catalysis, drug delivery, and the creation of nanoscale devices (Pedireddi & Seethalekshmi, 2004).
Organic Electronics
Compounds with thiophene moieties are key components in organic electronics, particularly in the development of organic field-effect transistors (OFETs). Their electronic properties, such as charge carrier mobility, can be tuned by modifying the substituents on the thiophene ring, leading to materials with high performance in OFET applications (Takimiya, Kunugi, Toyoshima, & Otsubo, 2005).
Corrosion Inhibition
Derivatives of thiophene have been investigated for their potential as corrosion inhibitors. These compounds can form protective layers on metal surfaces, preventing corrosive substances from causing damage. This application is particularly relevant in industries where metal components are exposed to harsh environments (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).
Safety and Hazards
Properties
IUPAC Name |
4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O3S/c1-8-11(7-12(17-8)13(14)15)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVMYIOZBPWDMAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(S1)C(=O)O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
790263-77-3 |
Source
|
Record name | 4-(4-methoxyphenyl)-5-methylthiophene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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